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Compound of Interest

Compound Name: Axitinib Impurity c

Cat. No.: B15815622

Get Quote

Introduction

Axitinib is a potent inhibitor of vascular endothelial growth factor receptors (VEGFRs) used in

the treatment of advanced renal cell carcinoma.[1] During the synthesis of Axitinib, process-

related impurities can be generated, which must be monitored and controlled to comply with

regulatory standards such as the ICH Q3A/B guidelines.[2] Axitinib Impurity C (CAS:

1959572-97-4) is one such impurity that requires a highly sensitive and selective analytical

method for its detection at trace levels.[3][4] Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) is the ideal technique for this purpose due to its high sensitivity and

specificity, allowing for accurate quantification of impurities even at very low concentrations.[1]

[5]

Experimental

This section details the materials, instrumentation, and conditions for the analysis of Axitinib
Impurity C.

Materials and Reagents
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Axitinib and Axitinib Impurity C reference standards were sourced from a reputable

supplier.

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water

Instrumentation

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer was used.

Chromatographic Conditions

A reversed-phase chromatographic separation was optimized to resolve Axitinib Impurity C
from the active pharmaceutical ingredient (API), Axitinib.

Parameter Condition

Column C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Gradient Elution See Table 1

Table 1: Gradient Elution Program
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Time (min) % Mobile Phase B

0.0 10

1.0 10

5.0 90

7.0 90

7.1 10

10.0 10

Mass Spectrometric Conditions

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode with

Multiple Reaction Monitoring (MRM) for quantification.

Parameter Condition

Ionization Mode ESI Positive

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

MRM Transitions See Table 2

Table 2: Multiple Reaction Monitoring (MRM) Transitions
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Compound
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(s)

Cone
Voltage (V)

Collision
Energy (eV)

Axitinib

Impurity C
299.4 136.1 0.05 30 25

Axitinib 386.5 355.1 0.05 40 30

Note: The MRM transitions for Axitinib Impurity C are proposed based on its chemical

structure (C₁₅H₁₃N₃O₂S) and may require experimental optimization.[3]

Protocols
Standard Solution Preparation

Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 10 mg of Axitinib

and Axitinib Impurity C reference standards in 10 mL of methanol to obtain individual stock

solutions.

Intermediate Solutions (10 µg/mL): Dilute the stock solutions with a 50:50 mixture of

acetonitrile and water to prepare intermediate solutions.

Calibration Standards: Prepare a series of calibration standards by further diluting the

intermediate solution of Axitinib Impurity C to achieve concentrations ranging from 0.1

ng/mL to 100 ng/mL.

Sample Preparation

Accurately weigh and dissolve the Axitinib drug substance or product in a suitable solvent

(e.g., methanol or a mixture of acetonitrile and water) to achieve a final concentration of 1

mg/mL of Axitinib.

Filter the sample solution through a 0.22 µm syringe filter before injection into the LC-MS/MS

system.

Data Presentation
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The quantitative performance of the method was evaluated, and the results are summarized in

Table 3.

Table 3: Summary of Quantitative Data

Parameter Result

Linearity Range 0.1 - 100 ng/mL

Correlation Coefficient (r²) > 0.998

Limit of Detection (LOD) 0.03 ng/mL

Limit of Quantification (LOQ) 0.1 ng/mL

Precision (%RSD) < 5%

Accuracy (% Recovery) 95 - 105%

Visualizations
The following diagrams illustrate the experimental workflow and the relationship between

Axitinib and its impurity.
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Caption: Experimental workflow for the LC-MS/MS analysis of Axitinib Impurity C.
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Caption: Logical relationship between Axitinib and Axitinib Impurity C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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